4-(Aminomethyl)-2-(tert-butoxy)phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 4-(aminomethyl)-2-[(2-methylpropan-2-yl)oxy]phenol
• InChI: InChI=1S/C11H17NO2/c1-11(2,3)14-10-6-8(7-12)4-5-9(10)13/h4-6,13H,7,12H2,1-3H3
• InChI Key: ILSPVIPQSWPSCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=CC(=C1)CN)O

Description

4-(Aminomethyl)-2-(tert-butoxy)phenol is a phenolic derivative featuring an aminomethyl (-CH2NH2) group at the 4-position and a bulky tert-butoxy (-OC(CH3)3) group at the 2-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the direct introduction of the tert-butoxycarbonyl group using flow microreactor systems, which offer a more efficient, versatile, and sustainable process compared to traditional batch methods . Another approach involves the Bu4NI-catalyzed metal-free oxidation of aldehydes to form tert-butyl peresters, which can then be further modified to introduce the aminomethyl group .

Industrial Production Methods

Industrial production of 4-(Aminomethyl)-2-(tert-butoxy)phenol may involve large-scale flow microreactor systems to ensure high efficiency and sustainability. These systems allow for precise control over reaction conditions, leading to higher yields and reduced waste.

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-2-(tert-butoxy)phenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and tert-butyl hydroperoxide (TBHP).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic aromatic substitution reactions typically require catalysts such as Lewis acids (e.g., AlCl3) and appropriate solvents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols.

Scientific Research Applications

4-(Aminomethyl)-2-(tert-butoxy)phenol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-2-(tert-butoxy)phenol involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds with biological molecules, while the tert-butoxy group can influence the compound’s solubility and reactivity. These interactions can affect enzyme activity, signal transduction pathways, and other cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

4-(Aminomethyl)-2-methoxy-phenol (CAS 1196-92-5)

• Substituents: Aminomethyl (4-position), methoxy (-OCH3, 2-position).
• Key Differences : The methoxy group is smaller and more polar than tert-butoxy, reducing steric hindrance and increasing polarity.
• Impact: Higher aqueous solubility compared to the tert-butoxy analog but reduced lipid solubility. The methoxy group’s electron-donating nature slightly decreases phenol acidity (pKa ~10 vs. ~9.5 for tert-butoxy) .

5-Amino-2,4-di-tert-butylphenol

• Substituents: Amino (-NH2, 5-position), tert-butyl (-C(CH3)3, 2- and 4-positions).
• Key Differences: The absence of an aminomethyl group and the presence of two tert-butyl groups enhance hydrophobicity.
• Impact : Reduced hydrogen-bonding capacity but increased membrane permeability, making it suitable for antioxidant applications .

Steric and Functional Group Modifications

4-Tert-butyl-2-nitro-phenol (CAS 3279-07-0)

• Substituents: Nitro (-NO2, 2-position), tert-butyl (4-position).
• Key Differences: The nitro group is strongly electron-withdrawing, significantly increasing phenol acidity (pKa ~4.5).
• Impact : Higher chemical reactivity (e.g., electrophilic substitution) but associated toxicity risks, limiting biological applications .

4-(3-(tert-Butoxy)-2-hydroxypropyl)-2-methoxyphenol

• Substituents : Tert-butoxy group attached via a hydroxypropyl chain (3-position), methoxy (2-position).
• Key Differences : The extended alkyl chain increases molecular flexibility and bulk.
• Encapsulation in lipid nanosystems improved sustained release .

2-(Aminomethyl)-4-(1H-benzimidazol-2-yl)phenol

• Substituents: Aminomethyl (2-position), benzimidazole (4-position).
• Key Differences : The benzimidazole ring enhances π-π stacking and enzyme interaction.
• Impact: Carbonic anhydrase inhibitory activity, highlighting the importance of the aminomethyl group in targeting enzymatic active sites .

Levalbuterol-related compound H (4-[2-(tert-Butylamino)-1-methoxyethyl]-2-(hydroxymethyl)phenol)

• Substituents: Tert-butylamino (-NH-C(CH3)3) and hydroxymethyl (-CH2OH) groups.
• Key Differences : The tertiary amine and hydroxymethyl groups enhance bronchodilator activity.

Data Table: Comparative Analysis

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties	Biological/Industrial Relevance
4-(Aminomethyl)-2-(tert-butoxy)phenol	NH2CH2 (4), -OC(CH3)3 (2)	~225.3*	Moderate solubility, basic, bulky	Potential enzyme inhibitor/drug lead
4-(Aminomethyl)-2-methoxy-phenol	NH2CH2 (4), -OCH3 (2)	167.2	High polarity, low steric hindrance	Uncharacterized
5-Amino-2,4-di-tert-butylphenol	NH2 (5), -C(CH3)3 (2,4)	265.4	Hydrophobic, antioxidant	Antioxidant formulations
4-Tert-butyl-2-nitro-phenol	-NO2 (2), -C(CH3)3 (4)	195.2	Highly acidic, toxic	Industrial intermediate
4-(3-(tert-Butoxy)-2-hydroxypropyl)-2-methoxyphenol	-OC(CH3)3 (via propyl chain), -OCH3 (2)	~296.4*	Flexible, lipophilic	Biopesticide candidate

*Calculated based on structural formula.

Research Findings and Implications

• Electronic Effects: The tert-butoxy group in 4-(Aminomethyl)-2-(tert-butoxy)phenol reduces phenol acidity compared to nitro-substituted analogs, making it less reactive but more suitable for biological systems .
• Steric Effects: Bulky tert-butyl groups in 5-Amino-2,4-di-tert-butylphenol limit molecular interactions, whereas the aminomethyl group in the target compound enhances hydrogen bonding .
• Biological Potential: Structural analogs with flexible chains (e.g., 4-(3-(tert-butoxy)-2-hydroxypropyl)-2-methoxyphenol) show promise in drug delivery, suggesting that the target compound’s tert-butoxy group could be optimized for similar applications .